Cas no 16768-46-0 (2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3))
16768-46-0 structure
Product Name:2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
CAS No:16768-46-0
MF:C16H10N3NaO10S3
MW:523.449470996857
CID:221752
PubChem ID:136170927
Update Time:2025-04-19
2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties
Names and Identifiers
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- 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
- trisodium 5-amino-4-hydroxy-3-[(2-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
- trisodium (3E)-5-amino-4-oxo-3-[2-(2-sulfonatophenyl)hydrazinylidene]-3,4-dihydronaphthalene-2,7-disulfonate
- Trisodium 5-amino-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
- 5-Amino-4-hydroxy-3-[2-(sodiosulfo)phenylazo]-2,7-naphthalenedisulfonic acid disodium salt
- EINECS 240-823-4
- 16768-46-0
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- Inchi: 1S/C16H13N3O10S3.Na/c17-10-7-9(30(21,22)23)5-8-6-13(32(27,28)29)15(16(20)14(8)10)19-18-11-3-1-2-4-12(11)31(24,25)26;/h1-7,20H,17H2,(H,21,22,23)(H,24,25,26)(H,27,28,29);/q;+1/p-3/b19-18+;
- InChI Key: KCMCPQZMKDSNMP-LTRPLHCISA-K
- SMILES: S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 568.9223
- Monoisotopic Mass: 522.94260133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 989
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 268Ų
Experimental Properties
- PSA: 239.08
2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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